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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Molecular Identity & Physical Constants[1]
1-Butenylboronic acid is a critical C4-building block used primarily to install unsaturated alkyl

chains via Palladium-catalyzed cross-coupling. While its theoretical molecular weight is precise,

its effective molecular weight in the laboratory is dynamic due to the spontaneous formation of

boroxine anhydrides.
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Property Value Notes

IUPAC Name (E)-1-Butenylboronic acid
Trans-isomer is the standard

synthetic product.

CAS Number 852458-12-9

Primary identifier for the

commercially available (E)-

isomer.[1]

Molecular Formula C₄H₉BO₂

Molecular Weight 99.92 g/mol Monomeric form (Theoretical).

Boroxine MW 245.75 g/mol
Trimeric anhydride form

(C₁₂H₂₁B₃O₃).

Physical State White to off-white solid
Hygroscopic; tends to clump

upon dehydration.

Solubility MeOH, EtOH, THF, DMF

Sparingly soluble in non-polar

solvents; soluble in aqueous

base.

The Stoichiometry Paradox: Boronic Acid vs.
Boroxine
In drug development workflows, relying solely on the monomeric molecular weight (99.92 g/mol

) often leads to under-dosing. Like most alkyl- and alkenylboronic acids, 1-butenylboronic
acid exists in a reversible equilibrium with its cyclic trimeric anhydride (boroxine).

The Dehydration Equilibrium
Storage under vacuum or dry conditions shifts the equilibrium toward the boroxine, while

exposure to ambient moisture shifts it back to the acid. This creates a variable "effective mass."

Monomer: 100% Active Boron Species (1 mol B per 99.92 g)

Trimer (Boroxine): 100% Active Boron Species (3 mol B per 245.75 g

81.9 g/mol per B)
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Impact: If your sample is significantly dehydrated (high boroxine content), weighing based on

99.92 g/mol will result in a stoichiometric excess of boron equivalents (since 81.9 < 99.92).

Conversely, high water content (wet solid) leads to a stoichiometric deficit.

Visualizing the Equilibrium
The following diagram illustrates the dehydration pathway and the stoichiometry shift.
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Figure 1: The reversible dehydration of 1-butenylboronic acid to its boroxine trimer. The

effective weight per boron atom drops as the material dehydrates.

Synthesis & Quality Control
To ensure reproducibility in SAR (Structure-Activity Relationship) studies, the synthesis and

characterization must confirm both the isomeric purity (E vs Z) and the boronic acid content.

Synthesis Protocol: Hydroboration of 1-Butyne
The most authoritative method for generating high-purity (E)-1-butenylboronic acid is the

hydroboration of 1-butyne.

Reagents: 1-Butyne, Catecholborane (or Pinacolborane), followed by hydrolysis.

Mechanism:Syn-addition of the B-H bond across the triple bond ensures the Trans (E)

geometry.
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Hydrolysis: The intermediate ester is hydrolyzed with water/acid to yield the free boronic

acid.

QC Protocol: Purity Determination via Mannitol Titration
Because the "dry weight" is unreliable (due to the variable boroxine/water ratio), D-Mannitol

titration is the gold standard for determining the precise molarity of the reagent.

Step-by-Step Methodology:

Dissolution: Dissolve ~100 mg of 1-butenylboronic acid in a neutral solvent (e.g.,

MeOH/Water).

Complexation: Add excess D-Mannitol (approx. 10 eq). Mannitol forms a cyclic ester with the

boronic acid, releasing one proton (H⁺) per boron atom.

Reaction:

Titration: Titrate the released protons with standardized NaOH (0.1 N) using phenolphthalein

or a pH electrode.

Calculation:

Applications in Drug Development[3]
1-Butenylboronic acid is a versatile "handle" in medicinal chemistry. It is primarily used to

introduce a C4-alkenyl chain, which can serve as a hydrophobic tail or a precursor for further

functionalization.

Suzuki-Miyaura Cross-Coupling
This is the primary application. The reagent couples with aryl or vinyl halides to form

conjugated systems.

Catalyst Systems: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are standard.

Base: Aqueous K₂CO₃ or Cs₂CO₃ is required to activate the boron species (forming the

boronate "ate" complex).
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Side Reactions: Protodeboronation (loss of the boron group) can occur. Using a slight

excess (1.2–1.5 eq) compensates for this and the boroxine content.

Functionalization Logic
Once installed, the 1-butenyl group offers two distinct chemical pathways:

Hydrogenation: Reduces the double bond to a saturated n-butyl group (lipophilic chain).

Metathesis/Oxidation: The alkene can be cleaved (ozonolysis) to an aldehyde or participated

in olefin metathesis to extend the chain.
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Figure 2: Synthetic workflow utilizing 1-butenylboronic acid to generate diverse chemical

scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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